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Compound of Interest

Compound Name: Apalutamide

Cat. No.: B1683753

Disclaimer: The following information provides a general framework for the proper disposal of
Apalutamide in a laboratory setting. It is imperative to consult your institution's Environmental
Health and Safety (EHS) department and adhere to all federal, state, and local regulations, as

these may vary.[1][2]

Apalutamide is an antineoplastic agent classified as hazardous. It is harmful if swallowed, may
damage fertility or an unborn child, causes organ damage through prolonged exposure, and is
very toxic to aquatic life with long-lasting effects.[1] Therefore, meticulous procedures must be
followed to ensure the safety of laboratory personnel and to prevent environmental
contamination.[1] Under no circumstances should Apalutamide waste be disposed of in
standard trash or down the drain.[3]

Summary of Apalutamide Disposal Parameters

The following table summarizes key data and recommendations for handling and disposing of
Apalutamide waste.
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Parameter Description Source(s)

- Acute Toxicity (Oral)-
Reproductive Toxicity- Specific
o Target Organ Toxicity
Hazard Classifications
(Repeated Exposure)-
Hazardous to the Aquatic

Environment (Chronic)

High-temperature incineration
Primary Disposal Method via a licensed hazardous

waste disposal service.

- Lab coat- Safety goggles with

) ) side-shields- Double
Personal Protective Equipment

chemotherapy-grade gloves-
(PPE) py-g g

Respiratory protection (if

generating dust/aerosols)

Must be segregated from other
) laboratory waste streams into
Waste Segregation )
designated, clearly labeled

hazardous waste containers.

- Absorb with inert material
] o (e.g., diatomite)-
Spill Decontamination )
Decontaminate surfaces by

scrubbing with alcohol

) ) Prevent release to drains,
Environmental Protection i
waterways, or soil.

Procedural Steps for Apalutamide Disposal

The proper management of Apalutamide waste involves a multi-step process from the point of
generation to final disposal.

Step 1: Waste Identification and Segregation

« |dentify all Apalutamide Waste Streams: This includes:
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Bulk Apalutamide: Unused or expired pure drug (API).

Trace-Contaminated Solids: Items lightly contaminated, such as gloves, bench paper,
wipes, and empty drug vials.

Contaminated Sharps: Needles, syringes, or glass slides that have come into contact with
Apalutamide.

Contaminated Liquids: Solutions containing Apalutamide, including experimental media
and rinsate from cleaning containers that held the acute drug.

o Segregate at the Source: Immediately place Apalutamide waste into designated, separate

containers from general and other chemical waste. Use dedicated containers for

antineoplastic waste, which are often color-coded (e.qg., yellow or black) as per institutional or

local guidelines.

Step 2: Waste Containment and Labeling

o Use Appropriate Containers:

Solids: Collect in robust, leak-proof plastic bags or containers designated for
chemotherapy waste.

Sharps: Must be placed in a puncture-resistant sharps container specifically labeled for
chemotherapy or cytotoxic waste.

Liquids: Use sealable, chemical-resistant containers (e.g., jerry cans or the original
packaging if suitable). Ensure secondary containment is used to prevent spills.

o Label Containers Clearly: All waste containers must be clearly labeled with:

[¢]

[¢]

[e]

o

The words "Hazardous Waste" or "Chemotherapy Waste".

The full chemical name: "Apalutamide”.

The associated hazards (e.g., "Toxic," "Reproductive Hazard").

The accumulation start date.
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Keep containers securely closed except when adding waste.

Step 3: Storage and Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Apalutamide waste, including a lab coat, safety goggles, and double chemotherapy-grade
gloves. All handling of the active compound should occur within a chemical fume hood to
prevent inhalation.

Storage: Store waste containers in a designated, secure satellite accumulation area within
the laboratory. This area should be well-ventilated and away from incompatible materials.

Step 4: Final Disposal

Arrange for Professional Disposal: Do not attempt to treat or dispose of Apalutamide waste
through standard laboratory procedures. The universally recommended method is to engage
a licensed professional waste disposal service.

Schedule Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. They will coordinate with a licensed vendor for transport to a permitted
treatment, storage, and disposal facility (TSDF).

Documentation: Retain all documentation, such as the hazardous waste manifest, provided
by the disposal company. This document tracks the waste from your laboratory to its final
destination and serves as proof of proper disposal.

Note on Experimental Protocols: This document outlines disposal procedures. As such, it does

not contain experimental protocols which are not relevant to the safe disposal of a chemical

compound.

Apalutamide Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Apalutamide waste in a laboratory environment.
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Start: Apalutamide Waste Generated
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Bulk API / Grossly Trace [Contaminated Contaminated Confaminated
Contaminated (Gloyves, Wipes) Sharps Liquid
\ 4 \i \ 4
bulk trace sharps liquid
\4 \ 4 L
— - - - Contain in sealed, labeled,
Contain in sealed, labeled Place in designated Place in labeled, puncture-proof o X '
. . ) - . \ ) . \ X leak-proof liquid container with
Hazardous Waste' container Chemotherapy Waste' bag/bin Chemo Sharps' container .
secondary containment
! 3. Storage

Store all containers in
designated Satellite
Accumulation Area

4. Di‘ })OS&I

Contact Institutional EHS

for Waste Pickup Request

Waste collected by
Licensed Hazardous
Waste Vendor

Transport to Permitted Facility

for High-Temperature Incineration

Y

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Apalutamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Apalutamide in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683753#apalutamide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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